Cas no 2128691-15-4 (N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide)

• Product Name: N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide
• CAS No: 2128691-15-4
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5409375
• PubChem ID: 127265283
• Update Time: 2025-11-01

N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AKOS030682334
• N-[(oxolan-2-yl)methyl]-N-[(pyridin-4-yl)methyl]prop-2-enamide
• EN300-6636751
• 2128691-15-4
• N-(OXOLAN-2-YLMETHYL)-N-(PYRIDIN-4-YLMETHYL)PROP-2-ENAMIDE
• Z3071332567
• N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide

• Inchi： 1S/C14H18N2O2/c1-2-14(17)16(11-13-4-3-9-18-13)10-12-5-7-15-8-6-12/h2,5-8,13H,1,3-4,9-11H2
• InChI Key： UKZYPFMCAJIFHT-UHFFFAOYSA-N
• SMILES： C(N(CC1C=CN=CC=1)CC1CCCO1)(=O)C=C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Additional information on N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide

Professional Introduction to N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide (CAS No. 2128691-15-4)

N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanylmethyl)]-2-propenamide is a sophisticated organic compound characterized by its intricate molecular structure, which integrates pyridine and tetrahydrofuran moieties. This compound, identified by the CAS number 2128691-15-4, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The presence of both pyridine and tetrahydrofuran functional groups suggests a unique set of chemical properties that may contribute to its biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular architecture of N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide is highly structured, featuring a central amide bond flanked by two distinct alkyl groups derived from pyridine and tetrahydrofuran. This configuration allows for multiple interactions with biological targets, which is a critical factor in the design of pharmacologically active compounds. The pyridine ring, known for its ability to form hydrogen bonds and coordinate with metal ions, may enhance the compound's binding affinity to specific enzymes or receptors. In contrast, the tetrahydrofuran moiety introduces flexibility and lipophilicity, potentially improving membrane permeability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of complex molecules like N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide with greater accuracy. Molecular docking studies have suggested that this compound may interact with various biological targets, including kinases and transcription factors, which are often implicated in diseases such as cancer and inflammatory disorders. These interactions could be leveraged to develop novel therapeutic strategies targeting these conditions.

In the realm of drug discovery, the synthesis of N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide represents a significant achievement in organic chemistry. The synthesis involves multiple steps, including condensation reactions, alkylation, and cyclization, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to optimize these processes, making it feasible to produce larger quantities of the compound for further research.

The potential applications of N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in agrochemicals and material science, where similar molecular structures are often employed to develop innovative solutions. For instance, derivatives of this compound could be explored as intermediates in the synthesis of pesticides or as components in advanced polymers with enhanced thermal stability.

As research continues to uncover new biological activities and synthetic pathways, the importance of compounds like N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide is likely to grow. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible benefits for society. The continued exploration of this compound's potential will not only advance our understanding of molecular interactions but also pave the way for new treatments and technologies.

The safety and environmental impact of working with N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide must also be considered during its development and application. While this compound does not fall under any hazardous or restricted categories, proper handling procedures should still be followed to ensure worker safety and minimize environmental exposure. Regulatory guidelines provide a framework for responsible research practices, emphasizing the importance of risk assessment and mitigation strategies.

In conclusion, N-(4-Pyridinylmethyl)-N-[(tetrahydro-2-furanylmethyl)]-2-propenamide (CAS No. 2128691-15-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its complex structure and diverse functional groups make it an attractive candidate for further exploration in drug discovery, material science, and other fields. As scientific understanding evolves and new technologies emerge, the applications of this compound are expected to expand, contributing to advancements that benefit humanity.